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Introduction
Strontium-85 (⁸⁵Sr), a gamma-emitting radioisotope with a half-life of 64.85 days, serves as an

invaluable tracer in soil and plant science. Its chemical similarity to calcium (Ca) allows it to act

as a reliable analog, enabling researchers to investigate various physiological and

environmental processes that are otherwise difficult to track. This document provides detailed

application notes and experimental protocols for the use of ⁸⁵Sr in studying nutrient uptake,

transport dynamics, and soil mobility.

Key Applications of Strontium-85
Calcium Uptake and Translocation: Due to their similar ionic radii and charge, strontium is

taken up by plants through calcium channels.[1][2] By tracing the movement of ⁸⁵Sr,

researchers can elucidate the mechanisms of calcium absorption by roots, its transport

through the xylem, and its distribution to various plant organs.[3][4] This is particularly crucial

for understanding and mitigating calcium-related physiological disorders in crops, such as

blossom-end rot in tomatoes.[5]

Soil Mobility and Leaching: Understanding the movement of contaminants and nutrients in

soil is vital for environmental risk assessment and agricultural management. ⁸⁵Sr can be

used in laboratory column and lysimeter experiments to study the mobility of strontium, and

by extension, other divalent cations, in different soil types.[6][7] These studies help in
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predicting the potential for groundwater contamination and developing remediation

strategies.

Root System Distribution and Activity: Applying ⁸⁵Sr to the soil surface and subsequently

measuring its concentration in different parts of the plant can provide insights into the

distribution and activity of the root system. This information is valuable for optimizing fertilizer

placement and irrigation strategies.

Phytoremediation Studies: Strontium-85 can be employed to assess the potential of

different plant species to accumulate strontium, a common component of radioactive waste.

This is a key aspect of phytoremediation research, which aims to use plants to remove

pollutants from the environment.

Data Presentation
The following table summarizes quantitative data on the uptake and translocation of strontium

in various plant species. While some data pertains to Strontium-90, a beta-emitter, the relative

uptake patterns are analogous to Strontium-85.
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Plant
Species

Soil Type
Strontium
Isotope

Uptake/Tran
slocation
Metric

Value Reference

Alfalfa
N/A (Soil

treated once)
⁸⁵Sr

Uptake in 2nd

crop vs 5th

crop

Statistically

significant

difference

[8]

Red Kidney

Bean

Nutrient

Solution
⁹⁰Sr

Leaf:Root

Ratio (µg Sr/g

dry tissue)

0.34 [9]

Tomato
Nutrient

Solution
⁹⁰Sr

Leaf:Root

Ratio (µg Sr/g

dry tissue)

0.39 [9]

Wheat
Nutrient

Solution
⁹⁰Sr

Leaf:Root

Ratio (µg Sr/g

dry tissue)

0.28 [9]

Pasture

Grasses
Various ⁹⁰Sr

Sr uptake

(relative

units)

Lower than

legumes
[10]

Pasture

Legumes
Various ⁹⁰Sr

Sr uptake

(relative

units)

Higher than

grasses
[10]

Experimental Protocols
Protocol 1: Strontium-85 Uptake and Translocation in
Plants (Hydroponic System)
Objective: To quantify the uptake and translocation of Strontium-85 in a model plant species

(e.g., tomato, Solanum lycopersicum) grown in a hydroponic solution.

Materials:

⁸⁵SrCl₂ solution of known specific activity.
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Hydroponic nutrient solution (e.g., Hoagland solution) with and without stable calcium and

strontium.

Plant seedlings (e.g., 4-week-old tomato plants).

Hydroponic cultivation setup (containers, aeration system).

Gamma spectrometer (e.g., with a NaI(Tl) detector).

Drying oven.

Analytical balance.

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses.

Procedure:

Plant Acclimatization:

Grow tomato seedlings in a complete Hoagland solution for one week to allow

acclimatization to the hydroponic environment.

Experimental Setup:

Prepare a fresh batch of Hoagland solution. For the treatment group, omit calcium and

add a known concentration of stable strontium (e.g., 1 mM SrCl₂).

Spike the treatment solution with ⁸⁵SrCl₂ to a final activity of approximately 370 kBq/L.[6]

The exact activity can be adjusted based on the detector efficiency and experimental

duration.

Maintain a control group with a standard Hoagland solution containing calcium and no

⁸⁵Sr.

Transfer the acclimatized plants to the respective treatment and control solutions. Ensure

continuous aeration.

Exposure Period:
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Allow the plants to grow in the spiked solution for a predetermined period. For short-term

uptake studies, this could be a few hours.[4] For translocation studies, a longer period of

24-48 hours may be necessary.

Harvesting:

At the end of the exposure period, carefully remove the plants from the hydroponic

solution.

Rinse the roots thoroughly with a non-radioactive solution of the same stable strontium

concentration to remove any surface-adsorbed ⁸⁵Sr.

Separate the plant into different organs: roots, stems, and leaves.

Sample Preparation:

Place the separated plant parts into pre-weighed crucibles or vials.

Record the fresh weight of each sample.

Dry the samples in an oven at 70-80°C to a constant weight.[11]

Record the dry weight of each sample.

If necessary for the detector geometry, ash the samples in a muffle furnace at a

temperature not exceeding 400°C.[11]

Gamma Spectrometry:

Place the dried or ashed samples in the gamma spectrometer.

Measure the gamma activity of ⁸⁵Sr (peak at 514 keV) for a sufficient counting time to

achieve good counting statistics.[6][12]

Also, measure the activity of a standard solution with a known concentration of ⁸⁵Sr for

calibration.

Data Analysis:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://cris.bgu.ac.il/en/publications/strontium-as-a-tracer-for-calcium-uptake-transport-and-partitioni-2/
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/leitstelle_f_gamma_spekt_pflan_01_v1998_11_en_bf.pdf
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/leitstelle_f_gamma_spekt_pflan_01_v1998_11_en_bf.pdf
https://horizon.documentation.ird.fr/exl-doc/pleins_textes/divers16-06/010042162.pdf
https://m.youtube.com/watch?v=JcasEYuz7sk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the ⁸⁵Sr activity per gram of dry weight for each plant part.

Determine the translocation factor by calculating the ratio of ⁸⁵Sr activity in the shoots

(stems + leaves) to the activity in the roots.

Protocol 2: Strontium-85 Mobility in Soil Columns
Objective: To assess the mobility and leaching potential of Strontium-85 in a specific soil type.

Materials:

⁸⁵SrCl₂ solution of known specific activity.

Soil of interest, sieved to <2 mm.

Chromatography columns (e.g., glass or PVC).

Peristaltic pump.

Fraction collector.

Synthetic groundwater or a solution mimicking the ionic composition of the local soil water.[6]

Gamma spectrometer.

PPE: lab coat, gloves, safety glasses.

Procedure:

Column Packing:

Carefully pack the chromatography column with the prepared soil to a uniform bulk

density, avoiding any preferential flow paths.

Record the mass of the soil in the column.

Column Saturation and Equilibration:
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Saturate the soil column from the bottom up with the synthetic groundwater using the

peristaltic pump at a slow, constant flow rate to displace any trapped air.

Continue to pump the solution through the column until the outflow chemistry (e.g., pH,

electrical conductivity) is stable, indicating equilibration.

Tracer Injection:

Prepare a pulse of the synthetic groundwater spiked with a known activity of ⁸⁵Sr.

Inject this tracer pulse into the top of the soil column. The volume of the pulse should be

small relative to the total pore volume of the column.

Leaching:

Immediately after injecting the tracer, resume pumping the unspiked synthetic

groundwater through the column at the same constant flow rate.

Collect the leachate (outflow) in regular time or volume intervals using a fraction collector.

Sample Analysis:

Measure the ⁸⁵Sr activity in each collected fraction using a gamma spectrometer.

Data Analysis:

Plot the relative concentration of ⁸⁵Sr (C/C₀, where C is the activity in the leachate and C₀

is the initial activity of the injected pulse) against the cumulative volume of leachate or

pore volumes. This will generate a breakthrough curve.

From the breakthrough curve, the retardation factor (R) can be calculated, which indicates

the degree to which ⁸⁵Sr movement is slowed down by interactions with the soil. An R

value of 1 indicates no retardation, while values greater than 1 indicate sorption to the soil

matrix.[7]

Post-Experiment Soil Analysis (Optional):
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After the leaching experiment, the soil column can be sectioned, and the ⁸⁵Sr activity in

each section can be measured to determine the final distribution of the tracer within the

column.

Mandatory Visualization
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Caption: Conceptual pathway of Strontium-85 as a tracer for Calcium uptake and transport in

plants.
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Caption: Experimental workflow for Strontium-85 uptake and translocation studies in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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